Cas no 2111788-73-7 (2-oxaspiro[3.5]nonane-7-carbonitrile)

• Product Name: 2-oxaspiro[3.5]nonane-7-carbonitrile
• CAS No: 2111788-73-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5277318
• PubChem ID: 135393252
• Update Time: 2026-03-09

2-oxaspiro[3.5]nonane-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-oxaspiro[3.5]nonane-7-carbonitrile

• Inchi： 1S/C9H13NO/c10-5-8-1-3-9(4-2-8)6-11-7-9/h8H,1-4,6-7H2
• InChI Key： VTFSFVRNXZPJFH-UHFFFAOYSA-N
• SMILES： C1C2(CCC(C#N)CC2)CO1

Additional information on 2-oxaspiro[3.5]nonane-7-carbonitrile

Comprehensive Overview of 2-oxaspiro[3.5]nonane-7-carbonitrile (CAS No. 2111788-73-7): Properties, Applications, and Industry Trends

2-oxaspiro[3.5]nonane-7-carbonitrile (CAS No. 2111788-73-7) is a specialized organic compound featuring a unique spirocyclic structure combined with a nitrile functional group. This molecular architecture makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's oxaspiro scaffold is increasingly studied for its potential in drug discovery, particularly in modulating biological targets such as enzymes and receptors. Researchers are exploring its applications in designing novel bioactive molecules, given its ability to influence molecular rigidity and pharmacokinetic properties.

In recent years, the demand for spirocyclic compounds like 2-oxaspiro[3.5]nonane-7-carbonitrile has surged due to their role in fragment-based drug design (FBDD). The compound's carbonitrile group offers versatile reactivity for further derivatization, aligning with trends in high-throughput synthesis and medicinal chemistry optimization. A 2023 study highlighted its utility in creating allosteric modulators for CNS disorders, reflecting industry interest in neurological therapeutics. Its lipophilic efficiency (LipE) parameters also make it attractive for addressing blood-brain barrier permeability challenges.

Synthetic approaches to 2-oxaspiro[3.5]nonane-7-carbonitrile typically involve ring-closing metathesis or cyclization strategies. Advanced purification methods like preparative HPLC ensure high purity (>98%) for research applications. The compound's stability under physiological conditions has prompted investigations into its use as a molecular probe in chemical biology. Notably, its spiro center contributes to conformational restriction, a property leveraged in developing selective inhibitors for protein-protein interactions.

From an industrial perspective, 2111788-73-7 exemplifies the growing market for constrained building blocks in drug development. Patent analyses reveal its incorporation in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Environmental considerations have driven innovations in green chemistry routes for its synthesis, with recent focus on catalytic asymmetric methods to access enantiopure forms. These developments respond to the pharmaceutical industry's dual emphasis on stereochemical control and sustainable synthesis.

Emerging applications of 2-oxaspiro[3.5]nonane-7-carbonitrile extend to material science, where its rigid structure serves as a component in liquid crystal formulations and polymeric matrices. The compound's thermal stability and solubility profile make it suitable for specialty chemical applications. Analytical characterization typically combines NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its three-dimensional configuration – critical data for structure-activity relationship (SAR) studies.

Quality control standards for CAS 2111788-73-7 emphasize strict impurity profiling, particularly for genotoxic species. Regulatory-compliant documentation includes detailed certificates of analysis (CoA) covering residual solvents and heavy metal content. Storage recommendations typically specify argon atmosphere protection at -20°C to maintain stability, reflecting best practices for nitrile-containing compounds. These protocols address the pharmaceutical industry's increasing focus on quality by design (QbD) principles.

The scientific literature demonstrates expanding interest in 2-oxaspiro[3.5]nonane-7-carbonitrile derivatives, with particular attention to their metabolic stability and cytochrome P450 interactions. Computational chemistry approaches utilizing molecular docking and quantum mechanical calculations help predict its behavior in biological systems. Such studies contribute to the broader understanding of spirocycle pharmacokinetics, a hot topic in ADME prediction algorithms and in silico modeling platforms.

Market analysts project steady growth for spirocyclic nitriles like 2111788-73-7, driven by pharmaceutical R&D investments in undruggable targets. Custom synthesis services now offer isotope-labeled versions (e.g., 13C/15N) for mechanistic studies, while structure-activity databases increasingly catalog its analogs. These developments position 2-oxaspiro[3.5]nonane-7-carbonitrile as a strategic compound in modern hit-to-lead optimization pipelines and small-molecule discovery programs.